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Compound of Interest

Compound Name: (92)-heptadecenoyl-CoA

Cat. No.: B15598652

Audience: Researchers, scientists, and drug development professionals.

Introduction

(9Z)-Heptadecenoyl-CoA is a monounsaturated odd-chain fatty acyl-CoA. While even-chain
fatty acids have been the primary focus of lipid metabolism research, odd-chain fatty acids and
their derivatives are gaining increasing attention for their uniqgue metabolic roles and potential
as biomarkers and therapeutic agents. This technical guide provides a comprehensive
overview of the role of (9Z)-heptadecenoyl-CoA in fatty acid metabolism, detailing its
biosynthesis, catabolism, and known cellular functions. The guide includes detailed
experimental protocols and visual representations of the relevant metabolic pathways to
facilitate further research in this emerging area.

Biosynthesis of (9Z)-Heptadecenoyl-CoA

The biosynthesis of odd-chain fatty acids, including the precursor to (9Z)-heptadecenoyl-CoA,
heptadecanoic acid (C17:0), begins with a different primer than the typical acetyl-CoA used for
even-chain fatty acids. Propionyl-CoA, a three-carbon molecule, serves as the initial building
block.

The synthesis pathway involves the following key steps:

e Priming: Fatty acid synthase is primed with propionyl-CoA instead of acetyl-CoA.
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» Elongation: The propionyl-CoA primer is then elongated by the sequential addition of two-
carbon units from malonyl-CoA, in a series of reactions catalyzed by the fatty acid synthase
complex. This process is repeated until a 17-carbon saturated fatty acyl chain
(heptadecanoyl-ACP) is formed.

o Release: The heptadecanoyl chain is released from the acyl carrier protein (ACP) domain of
fatty acid synthase.

o Desaturation: A desaturase enzyme introduces a double bond at the delta-9 position of the
heptadecanoyl chain, forming (92)-heptadecenoic acid. Acyl-acyl carrier protein (ACP)
desaturases are responsible for introducing double bonds at specific positions in fatty acids
of defined chain lengths[1]. While the direct desaturation of heptadecanoyl-CoA is plausible,
it is also possible that heptadecanoic acid is first desaturated and then activated to its CoA

ester.

» Activation: (92)-Heptadecenoic acid is activated to (9Z)-heptadecenoyl-CoA by an acyl-CoA
synthetase, making it available for various metabolic processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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